Cas no 2361655-73-2 (N-(3-Methyl-1-phenylpyrazolo[3,4-b]pyridin-5-yl)prop-2-enamide)

N-(3-Methyl-1-phenylpyrazolo[3,4-b]pyridin-5-yl)prop-2-enamide is a specialized heterocyclic compound featuring a pyrazolopyridine core functionalized with a phenyl group and an acrylamide moiety. Its structural complexity makes it a valuable intermediate in medicinal chemistry, particularly for the synthesis of biologically active molecules targeting kinase inhibition or other therapeutic pathways. The acrylamide group offers reactivity for further derivatization, enabling covalent binding or polymer applications. The compound's rigid aromatic framework contributes to stability and potential binding affinity in drug discovery. Its precise synthesis and purity are critical for reproducible research outcomes in pharmaceutical development and chemical biology studies.
N-(3-Methyl-1-phenylpyrazolo[3,4-b]pyridin-5-yl)prop-2-enamide structure
2361655-73-2 structure
Product Name:N-(3-Methyl-1-phenylpyrazolo[3,4-b]pyridin-5-yl)prop-2-enamide
CAS No:2361655-73-2
MF:C16H14N4O
MW:278.308562755585
CID:5415339
PubChem ID:139018825
Update Time:2025-06-07

N-(3-Methyl-1-phenylpyrazolo[3,4-b]pyridin-5-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • 2361655-73-2
    • Z3024768373
    • N-(3-Methyl-1-phenylpyrazolo[3,4-b]pyridin-5-yl)prop-2-enamide
    • EN300-26610647
    • N-{3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridin-5-yl}prop-2-enamide
    • Inchi: 1S/C16H14N4O/c1-3-15(21)18-12-9-14-11(2)19-20(16(14)17-10-12)13-7-5-4-6-8-13/h3-10H,1H2,2H3,(H,18,21)
    • InChI Key: WXZBVGAEXGEHKY-UHFFFAOYSA-N
    • SMILES: O=C(C=C)NC1=CN=C2C(=C1)C(C)=NN2C1C=CC=CC=1

Computed Properties

  • Exact Mass: 278.11676108g/mol
  • Monoisotopic Mass: 278.11676108g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 394
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 59.8Ų

N-(3-Methyl-1-phenylpyrazolo[3,4-b]pyridin-5-yl)prop-2-enamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26610647-1.0g
N-{3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridin-5-yl}prop-2-enamide
2361655-73-2 95.0%
1.0g
$0.0 2025-03-20
Enamine
EN300-26610647-1g
2361655-73-2 90%
1g
$0.0 2023-09-12

Additional information on N-(3-Methyl-1-phenylpyrazolo[3,4-b]pyridin-5-yl)prop-2-enamide

Introduction to N-(3-Methyl-1-phenylpyrazolo[3,4-b]pyridin-5-yl)prop-2-enamide (CAS No. 2361655-73-2)

N-(3-Methyl-1-phenylpyrazolo[3,4-b]pyridin-5-yl)prop-2-enamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2361655-73-2, belongs to a class of heterocyclic molecules that exhibit promising characteristics for further investigation in drug discovery and development.

The molecular structure of N-(3-Methyl-1-phenylpyrazolo[3,4-b]pyridin-5-yl)prop-2-enamide incorporates a pyrazolo[3,4-b]pyridine core, which is a fused heterocycle consisting of a pyrazole ring and a pyridine ring. This particular arrangement of nitrogen-containing rings is known to contribute to the compound's ability to interact with various biological targets, making it a valuable scaffold for medicinal chemistry applications.

Recent advancements in chemical biology have highlighted the importance of such polyheterocyclic compounds in the design of novel therapeutic agents. The presence of both methyl and phenyl substituents on the pyrazolo[3,4-b]pyridine ring in N-(3-Methyl-1-phenylpyrazolo[3,4-b]pyridin-5-yl)prop-2-enamide introduces additional functional groups that can be modulated to enhance binding affinity and selectivity towards specific biological receptors. This flexibility makes the compound an attractive candidate for further optimization in drug development pipelines.

In vitro studies have begun to explore the pharmacological profile of N-(3-Methyl-1-phenylpyrazolo[3,4-b]pyridin-5-yl)prop-2-enamide, focusing on its interactions with enzymes and receptors relevant to various diseases. Preliminary data suggest that this compound may exhibit inhibitory activity against certain kinases and other targets involved in cellular signaling pathways. Such findings are particularly intriguing given the growing interest in kinase inhibitors as therapeutic agents for cancers and inflammatory diseases.

The synthesis of N-(3-Methyl-1-phenylpyrazolo[3,4-b]pyridin-5-yl)prop-2-enamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the pyrazolo[3,4-b]pyridine core. Subsequent functionalization steps introduce the prop-2-enamide moiety and other substituents, which are critical for achieving the desired biological activity.

The role of computational chemistry in the design and optimization of N-(3-Methyl-1-phenylpyrazolo[3,4-b]pyridin-5-yl)prop-2-enamide cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and identify potential lead compounds for further experimental validation. These computational approaches have significantly accelerated the drug discovery process by allowing researchers to screen large libraries of compounds virtual before synthesizing them in the lab.

As research continues to uncover new therapeutic targets and mechanisms, compounds like N-(3-Methyl-1-phenylpyrazolo[3,4-b]pyridin-5-yll)prop=2 enamide are expected to play a crucial role in developing next-generation pharmaceuticals. The unique structural features of this molecule provide a rich foundation for medicinal chemists to explore new synthetic strategies and pharmacological applications. By leveraging both experimental and computational methods, scientists are poised to unlock the full potential of this promising compound.

The future direction of research on N-(3-Methyl=1 phenylpyrazolo[34b] pyridin 5 yl) prop 2 enamide) will likely involve further exploration of its pharmacokinetic properties and potential side effects. Understanding how this compound behaves within living systems is essential for translating preclinical findings into effective clinical therapies. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be crucial in addressing these challenges and bringing new treatments to patients who need them.

In conclusion, N-(3-Methyl=1 phenylpyrazolo[34b] pyridin 5 yl) prop 2 enamide (CAS No. 2361655=73=2)) represents a significant advancement in pharmaceutical research due to its complex structure and potential biological activities. The combination of innovative synthetic methods and cutting-edge computational tools has positioned this compound as a valuable asset in the quest for novel therapeutic agents. As our understanding of disease mechanisms continues to evolve, compounds like this one will undoubtedly contribute to the development of more effective and targeted treatments for a wide range of medical conditions.

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd